Cas no 24059-89-0 (3-Methoxypyridine-2-carbonitrile)

• Product Name: 3-Methoxypyridine-2-carbonitrile
• CAS No: 24059-89-0
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD07374875
• CID: 851019
• PubChem ID: 11332493
• Update Time: 2025-06-28

3-Methoxypyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxypicolinonitrile
• 3-METHOXY-PYRIDINE-2-CARBONITRILE
• 3-Methoxy-2-Pyridinecarbonitrile
• 2-Cyano-3-methoxypyridine
• 3-methoxypyridine-2-carbonitrile
• 2-Pyridinecarbonitrile,3-methoxy
• 3-Methoxy-2-cyan-pyridin
• 3-Methoxy-2-pyridincarbonitril
• 3-methoxy-picolinic acid nitrile
• ABBYPHARMA AP-14-5799
• 24059-89-0
• 2-Pyridinecarbonitrile, 3-methoxy-
• CS-0082321
• J-015336
• MFCD07374875
• EN300-103214
• AB40617
• DTXSID80462546
• SCHEMBL3179011
• AKOS006285349
• SY032382
• DS-16564
• CHEMBL4586162
• 3-Methoxypyridine-2-carbonitrile

• MDL： MFCD07374875
• Inchi： 1S/C7H6N2O/c1-10-7-3-2-4-9-6(7)5-8/h2-4H,1H3
• InChI Key： BEETZOYEGNNBAS-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=NC=CC=1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 111-112 ºC (ethyl acetate )
• Boiling Point: 289.8±20.0 ºC (760 Torr),
• Flash Point: 129.1±21.8 ºC,
• Solubility: Slightly soluble (5.5 g/l) (25 º C),
• PSA: 45.91000
• LogP: 0.96188

3-Methoxypyridine-2-carbonitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Methoxypyridine-2-carbonitrile

3-Methoxypyridine-2-carbonitrile (CAS No. 24059-89-0): An Overview of Its Properties, Applications, and Recent Research

3-Methoxypyridine-2-carbonitrile (CAS No. 24059-89-0) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyridine ring with a methoxy group at the 3-position and a cyano group at the 2-position, which endows it with a range of interesting properties and reactivity profiles.

The molecular formula of 3-methoxypyridine-2-carbonitrile is C₇H₆N₂O, and its molecular weight is approximately 134.14 g/mol. The compound is typically synthesized through various routes, including the condensation of 3-methoxypyridine with cyanide sources or through the cyclization of appropriate precursors. Its physical properties include a melting point of around 85-87°C and a boiling point of approximately 215°C at atmospheric pressure. It is generally soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

In the pharmaceutical industry, 3-methoxypyridine-2-carbonitrile has shown promise as a key intermediate in the synthesis of several bioactive compounds. For instance, it has been used as a building block in the development of antiviral agents, antibacterial compounds, and anti-inflammatory drugs. Recent studies have highlighted its potential as a scaffold for the design of novel therapeutic agents targeting various diseases. One notable example is its use in the synthesis of compounds that inhibit specific enzymes involved in inflammatory pathways, making it a valuable candidate for the treatment of conditions such as arthritis and other inflammatory disorders.

In the agrochemical sector, 3-methoxypyridine-2-carbonitrile has been explored for its potential as an intermediate in the synthesis of pesticides and herbicides. Its structural features make it suitable for modifying existing agrochemicals to enhance their efficacy and reduce environmental impact. For example, researchers have investigated its use in developing more selective herbicides that target specific weed species while minimizing harm to crops and non-target organisms.

The materials science community has also shown interest in 3-methoxypyridine-2-carbonitrile due to its potential applications in the development of functional materials. Its pyridine ring and cyano group can be exploited to create materials with unique electronic and optical properties. Recent studies have focused on using this compound as a precursor for the synthesis of conductive polymers and other advanced materials with applications in electronics, sensors, and energy storage devices.

From a synthetic chemistry perspective, 3-methoxypyridine-2-carbonitrile offers a rich platform for exploring new reactions and transformations. Its reactivity can be tuned by modifying substituents on the pyridine ring or by introducing additional functional groups. This flexibility makes it an attractive starting material for researchers aiming to develop new synthetic methodologies or to access complex molecular architectures.

In terms of safety and handling, 3-methoxypyridine-2-carbonitrile should be handled with care due to its potential irritant properties. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a well-ventilated area away from incompatible substances.

Recent research advancements have further expanded our understanding of 3-methoxypyridine-2-carbonitrile's properties and applications. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of novel derivatives of 3-methoxypyridine-2-carbonitrile with enhanced biological activity against cancer cells. Another study in Organic Letters described an efficient one-pot synthesis method for this compound using environmentally friendly catalysts, which could have significant implications for large-scale production.

In conclusion, 3-Methoxypyridine-2-carbonitrile (CAS No. 24059-89-0) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and developers working on new materials, pharmaceuticals, and agrochemicals. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.